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Compound of Interest

Compound Name: Vanadium pentachloride

CAS No.: 14986-47-1

Cat. No.: B12657192

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Vanadium Pentachloride was not readily

available. The following guidance is based on the known hazards of related vanadium

compounds, such as Vanadium Trichloride, Vanadium Tetrachloride, and Vanadium Pentoxide,

as well as general best practices for handling highly corrosive and toxic chemicals. It is crucial

to consult with a qualified safety professional and review all available safety information before

handling this substance.

Vanadium Pentachloride is a highly reactive and hazardous compound. Proper personal

protective equipment (PPE) and strict adherence to safety protocols are imperative to ensure

the safety of laboratory personnel. This guide provides essential information on PPE, handling

procedures, and disposal plans.

Quantitative Exposure Limits for Vanadium Compounds
The following table summarizes the occupational exposure limits for vanadium dust and fumes.

These limits should be strictly observed when handling any vanadium compound, including

Vanadium Pentachloride.
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Regulatory Body Compound Exposure Limit Notes

NIOSH
Vanadium

Compounds (as V)

C 0.05 mg/m³ [15-

minute]

The REL applies to all

vanadium compounds

except Vanadium

metal and Vanadium

carbide.[1][2]

OSHA
Vanadium Pentoxide

Dust (respirable)
C 0.5 mg/m³ Ceiling Limit.[1]

OSHA
Vanadium Pentoxide

Fume
C 0.1 mg/m³ Ceiling Limit.[3]

IDLH Vanadium (as V) 35 mg/m³

Immediately

Dangerous to Life or

Health.[1]

C: Ceiling limit that should not be exceeded at any time. REL: Recommended Exposure Limit.

PEL: Permissible Exposure Limit. IDLH: Immediately Dangerous to Life or Health.

Operational Plan for Handling Vanadium
Pentachloride
A systematic approach is essential for safely handling Vanadium Pentachloride. The following

step-by-step operational plan should be followed.

Pre-Handling Preparations:
Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

Fume Hood: Ensure a certified and properly functioning chemical fume hood is available. All

handling of Vanadium Pentachloride must be performed within the fume hood.

Emergency Equipment: Verify the location and functionality of the nearest safety shower,

eyewash station, and fire extinguisher.
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Spill Kit: Have a spill kit specifically for corrosive and reactive materials readily accessible.

This should include an inert absorbent material like sand or soda ash. Do not use water.[4]

Waste Container: Prepare a designated, labeled, and sealed container for hazardous waste.

Personal Protective Equipment (PPE) - Donning
Sequence:
A full range of PPE is required to prevent any contact with the substance.[5]

Inner Gloves: Don a pair of nitrile gloves.

Chemical Resistant Suit: Wear a disposable, full-body chemical resistant suit.

Outer Gloves: Don a pair of heavy-duty, chemical-resistant gloves (e.g., butyl rubber or

neoprene) over the inner gloves. Ensure the cuffs of the outer gloves are pulled over the

sleeves of the suit.

Respiratory Protection: A full-facepiece respirator with a combination cartridge for acid gases

and particulates (e.g., P100) is recommended.[1] For higher potential exposures, a supplied-

air respirator may be necessary.[4]

Eye and Face Protection: Chemical splash goggles and a face shield are mandatory, even

when using a full-facepiece respirator, to provide an extra layer of protection.

Footwear: Wear chemical-resistant boots with steel toes.

Handling Procedure:
Work exclusively within the fume hood with the sash at the lowest practical height.[6]

Use compatible tools (e.g., glass, plastic, or ceramic) to handle the material. Avoid metal

spatulas.

Handle the substance gently to avoid creating dust or aerosols.

Keep the container of Vanadium Pentachloride tightly closed when not in use.
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Be aware that Vanadium Pentachloride reacts violently with water and moisture, releasing

toxic and corrosive fumes.[7]

Post-Handling and PPE Doffing Sequence:
Decontamination: Decontaminate the exterior of the outer gloves before removal.

Outer Gloves: Remove the outer gloves, turning them inside out.

Chemical Suit: Remove the chemical suit by rolling it down and away from the body.

Face Shield and Goggles: Remove the face shield and goggles.

Respirator: Remove the respirator.

Inner Gloves: Remove the inner gloves, turning them inside out.

Hand Washing: Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of Vanadium Pentachloride waste and contaminated materials is critical to

prevent environmental contamination and ensure safety.

Waste Vanadium Pentachloride: Unused or waste Vanadium Pentachloride must be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Contaminated PPE: All disposable PPE (gloves, suit, etc.) that has come into contact with

Vanadium Pentachloride must be considered hazardous waste and placed in the

designated waste container.[8]

Spill Residues: Any materials used to clean up a spill (absorbent, etc.) must also be

disposed of as hazardous waste.[5]

Waste Disposal: All hazardous waste must be disposed of through a licensed hazardous

waste disposal company, following all local, state, and federal regulations.

Experimental Workflow and Safety Protocol
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Safe Handling Workflow for Vanadium Pentachloride

1. Preparation

2. PPE Donning

3. Handling

4. Post-Handling & Disposal
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Caption: Logical workflow for the safe handling and disposal of Vanadium Pentachloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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